Cas no 99223-34-4 (1-(5-aminopentyl)-3-phenylthiourea)

• Product Name: 1-(5-aminopentyl)-3-phenylthiourea
• CAS No: 99223-34-4
• MF: C₁₂H₁₉N₃S
• MW: 237.364361047745
• CID: 1002812
• PubChem ID: 3035524
• Update Time: 2025-04-20

1-(5-aminopentyl)-3-phenylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(5-aminopentyl)-3-phenylthiourea
• 1-(5-Aminopentyl)-3-phenylthioure
• 99223-34-4
• N'-(5-Aminopentyl)-N-phenylcarbamimidothioic acid
• 1-Appt
• SCHEMBL3013357
• DTXSID80912834
• Thiourea, N-(5-aminopentyl)-N'-phenyl-
• CHEMBL5286514

• Inchi： 1S/C12H19N3S/c13-9-5-2-6-10-14-12(16)15-11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10,13H2,(H2,14,15,16)
• InChI Key： WMVYKFYMCPIMOG-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NCCCCCN

Computed Properties

• Exact Mass: 237.13
• Monoisotopic Mass: 237.13
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• Density: 1.136
• Boiling Point: 365.3°C at 760 mmHg
• Flash Point: 174.7°C
• Refractive Index: 1.62